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Compound of Interest

Levomefolate calcium
Compound Name:

pentahydrate
CAS No.: 419563-18-1
Cat. No.: B608539

Get Quote

\ J

) CAS No: 151533-22-1

Abstract & Technical Scope

Levomefolate calcium is the biologically active form of folate, bypassing the enzymatic
reduction steps required by folic acid.[1] Its synthesis presents two primary challenges:
stereochemical control (isolating the 6S-diastereomer from the racemic mixture) and oxidative
instability. This guide details a three-phase industrial workflow:

+ Reductive Methylation: One-pot conversion of Folic Acid to racemic 5-methyltetrahydrofolate
(5-MTHF).

+ Optical Resolution: Diastereomeric separation using (S)-(-)-

-phenylethylamine.

¢ Salt Formation & Crystallization: Conversion to the stable Calcium Pentahydrate form (Type

).
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Chemical Reaction Pathway

The following diagram illustrates the transformation from Folic Acid to the final Levomefolate
Calcium salt.

1. NaOH (Free Acid)
- NaBH4, pH 8 Dihydrofolate Tetrahydrofolate (6R,S)-5-Methyl-THF S)-Phenylethylamine (6S)-5-MTHF 2.CaCl2, Ci
(Intermediate) (THF) (Racemic) Amine Salt

Click to download full resolution via product page

Caption: Step-wise chemical transformation from Folic Acid to Levomefolate Calcium.

Detailed Experimental Protocol
Phase 1: Reductive Methylation (One-Pot Synthesis)

Objective: Convert Folic Acid to racemic (6R,S)-5-methyltetrahydrofolic acid. Mechanism:
Reduction of the pteridine ring followed by condensation with formaldehyde and reduction of
the methylene bridge.

Reagents & Parameters:

Reagent Specification Molar Eq. Function

Folic Acid USP Grade 1.0 Starting Material

| Sodium Borohydride (

) | Powder, >98% | 3.0 - 4.0 | Reducing Agent | | Formaldehyde | 37% Aqueous Sol. | 1.5- 2.0 |
Methylating Agent | | Sodium Hydroxide | 1M Solution | As req. | pH Control | | Ascorbic Acid |
Antioxidant | 0.1 w/w | Oxidation Protection |

Protocol Steps:
e Suspension: In a reactor inerted with Nitrogen (

), suspend Folic Acid (100 g) in degassed water (1.0 L).
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 Dissolution: Adjust pH to 7.5-8.0 using 1M NaOH. The solution becomes clear.
¢ Reduction 1: Cool to <10°C. Slowly add

(1.5 eq) over 30 mins.

o Critical: Exothermic reaction. Maintain temp <20°C to prevent degradation.

o Heating: Heat mixture to 70°C for 1 hour to complete reduction to Tetrahydrofolate (THF).

e Methylation: Cool to 20°C. Add Formaldehyde (37% soln, 1.5 eq) dropwise. Stir for 1 hour to
form the 5,10-methylene-THF intermediate.

e Reduction 2: Add remaining

(1.5 eq) slowly. Heat to 60°C for 1 hour.

¢ Quench: Cool to 5°C. Adjust pH to 4.0 with dilute HCI to precipitate the crude (6R,S)-5-
MTHF. Filter and wash with cold water containing 0.1% ascorbic acid.

Phase 2: Diastereomeric Resolution

Objective: Isolate the biologically active (6S)-isomer from the racemate. Key Reagent: (S)-(-)-

-phenylethylamine (Chiral Resolving Agent).

Protocol Steps:

Resuspension: Suspend the wet crude (6R,S)-5-MTHF in water (10 volumes).

e Amine Addition: Add (S)-(-)-

-phenylethylamine (1.0 eq relative to the (6S)-content).

e Heating: Heat to 75°C until dissolution is complete.

o Selective Crystallization:

o Cool slowly to 55°C. Seed with pure (6S)-amine salt if available.
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o Maintain at 55°C for 1 hour. The (6R)-isomer salt remains in solution or forms a different
polymorph.

o Cool further to 20°C over 4 hours.

o Filtration: Filter the precipitate. The solid is the (6S)-5-MTHF phenylethylamine salt.

 Purification: Recrystallize the wet cake from hot water (1:10 ratio) to achieve >99%
diastereomeric purity (verify by Chiral HPLC).

Phase 3: Calcium Salt Formation & Pentahydrate
Crystallization

Objective: Convert the amine salt to the stable Calcium Pentahydrate form.
Protocol Steps:

» Free Acid Release: Suspend the purified amine salt in water. Add 1M NaOH to adjust pH to
12.0. The amine is released and extracted into an organic solvent (e.g., Toluene) or removed
via steam distillation.

o Calcium Addition: To the aqueous phase (containing (6S)-5-MTHF sodium salt), adjust pH to
7.5 with dilute HCI.

o Precipitation: Add Calcium Chloride (

, 1.1 eq) dissolved in a minimum amount of water.

o Crystallization (Pentahydrate Specifics):

o Heat the slurry to 90°C for 30 minutes to ensure conversion to the thermodynamically
stable crystalline form (Type I).

o Note: Low-temperature precipitation often yields amorphous or unstable lower hydrates.
The heat treatment is critical for the pentahydrate lattice.

« |solation: Filter the white crystalline solid while hot (or after cooling to 20°C depending on
yield requirements, but hot filtration removes inorganic impurities better).
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e Drying: Dry under vacuum at 35°C. Do not exceed 40°C to prevent dehydration of the
pentahydrate structure.

o Target Water Content: 12.0% — 16.0% (Theoretical for

is ~15%).

Process Workflow Diagram
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Caption: Industrial unit operations for Levomefolate Calcium production.
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Quality Control & Characterization

Parameter Method Acceptance Criteria
Identification IR/ HPLC Matches Standard

Assay (Anhydrous) HPLC 98.0% — 102.0%

Chiral Purity Chiral HPLC (BSA Column) (6S)-isomer > 99.0%

Calcium Content Complexometric Titration 7.8% — 8.6%

Water Content Karl Fischer 12.0% — 16.0% (Pentahydrate)

Characteristic peaks at
Polymorph XRD
: 6.5, 13.3, 16.8, 20.1

Critical Process Parameters (CPPs):

¢ Oxygen Exclusion: All water must be degassed; reactions performed under

e pH Control: Strict monitoring during the salt exchange prevents degradation.

e Thermal History: The 90°C treatment in Phase 3 is mandatory to obtain the stable crystalline
Type | (pentahydrate) form.

References

o Miller, R., Moser, R., & Egger, T. (2002). Stable crystalline salts of 5-methyltetrahydrofolic
acid. US Patent 6,441,168 B1.[2][3][4] Merck Eprova AG.[4][5] Link

o Cerletti, P., & De Luca, G. (1992). Process for producing d,I-5-methyltetrahydrofolic acid and
its salts. US Patent 5,124,452, Bioresearch S.p.A. Link

e Gnosis S.P.A. (2008).[6] Process for the diastereoisomeric resolution of 5-
methyltetrahydrofolic acid. WO Patent 2008/031284 Al. Link

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://patentimages.storage.googleapis.com/9f/12/d5/ad415266f9dc46/US6441168.pdf
https://www.researchgate.net/publication/375601498_Crystal_structure_of_calcium_L-5-methyltetrahydrofolate_trihydrate_type_I_C_20_H_23_N_7_O_6_CaH_2_O_3
https://patents.google.com/patent/US6441168B1/en17
https://patents.google.com/patent/US6441168B1/en17
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-090.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpatents.google.com%2Fpatent%2FUS6441168B1%2Fen
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpatents.google.com%2Fpatent%2FUS5124452A%2Fen
https://patentimages.storage.googleapis.com/f3/cf/89/f055528bc41cc1/EP2254890B1.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpatents.google.com%2Fpatent%2FWO2008031284A1%2Fen
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608539?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e JECFA. (2005). Calcium L-5-Methyltetrahydrofolate: Chemical and Technical Assessment.
65th JECFA Meeting. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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